2-iodo-N-(5-nitro-2-pyridinyl)benzamide
Overview
Description
2-iodo-N-(5-nitro-2-pyridinyl)benzamide, also known as INPB, is a chemical compound that has been widely studied for its potential applications in scientific research. INPB is a member of the benzamide family of compounds, which are known for their diverse biological activities. In
Scientific Research Applications
2-iodo-N-(5-nitro-2-pyridinyl)benzamide has been studied for its potential use as a tool compound in scientific research. It has been shown to inhibit the activity of several enzymes, including poly(ADP-ribose) polymerases (PARPs) and tankyrase. These enzymes are involved in DNA repair and cell signaling pathways, and their inhibition by this compound can lead to a variety of cellular effects. This compound has also been studied for its potential antitumor activity, as it has been shown to induce cell death in cancer cells.
Mechanism of Action
The mechanism of action of 2-iodo-N-(5-nitro-2-pyridinyl)benzamide is not fully understood, but it is thought to involve the inhibition of PARPs and tankyrase. PARPs are enzymes that are involved in DNA repair, and their inhibition by this compound can lead to DNA damage and cell death. Tankyrase is an enzyme that is involved in the regulation of telomere length, and its inhibition by this compound can lead to telomere shortening and cell death.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to induce cell death in cancer cells, and it has also been shown to inhibit the growth of bacteria and fungi. This compound has been shown to have anti-inflammatory effects, and it has also been shown to inhibit the formation of blood clots.
Advantages and Limitations for Lab Experiments
2-iodo-N-(5-nitro-2-pyridinyl)benzamide has several advantages for use in lab experiments. It is a potent inhibitor of PARPs and tankyrase, which makes it a useful tool compound for studying these enzymes. It is also relatively easy to synthesize and purify, which makes it accessible to researchers. However, there are also several limitations to using this compound in lab experiments. It has low solubility in water, which can make it difficult to work with. It is also toxic to cells at high concentrations, which can limit its use in certain experiments.
Future Directions
There are several future directions for research on 2-iodo-N-(5-nitro-2-pyridinyl)benzamide. One area of research is the development of more potent and selective inhibitors of PARPs and tankyrase. Another area of research is the development of new methods for synthesizing and purifying this compound. Additionally, this compound could be studied for its potential use in treating bacterial and fungal infections, as well as its potential anti-inflammatory and anticoagulant effects. Overall, this compound is a promising compound for scientific research, and further studies on its properties and applications are warranted.
Properties
IUPAC Name |
2-iodo-N-(5-nitropyridin-2-yl)benzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8IN3O3/c13-10-4-2-1-3-9(10)12(17)15-11-6-5-8(7-14-11)16(18)19/h1-7H,(H,14,15,17) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DXBZIXAIOURTBB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NC2=NC=C(C=C2)[N+](=O)[O-])I | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8IN3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.11 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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